Cas no 1443310-57-3 (Cycloheptanemethanol, α-(3-methylphenyl)-)

• Product Name: Cycloheptanemethanol, α-(3-methylphenyl)-
• CAS No: 1443310-57-3
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• MDL: MFCD16293491
• CID: 5189987
• Update Time: 2026-03-05

Cycloheptanemethanol, α-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethanol, α-(3-methylphenyl)-

• MDL： MFCD16293491
• Inchi： 1S/C15H22O/c1-12-7-6-10-14(11-12)15(16)13-8-4-2-3-5-9-13/h6-7,10-11,13,15-16H,2-5,8-9H2,1H3
• InChI Key： FBUHMZZIZSLGBE-UHFFFAOYSA-N
• SMILES： C(C1CCCCCC1)(C1C=CC=C(C)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Cycloheptanemethanol, α-(3-methylphenyl)-

Recent Advances in the Study of Cycloheptanemethanol, α-(3-methylphenyl)- (CAS: 1443310-57-3)

Cycloheptanemethanol, α-(3-methylphenyl)- (CAS: 1443310-57-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of its structural and pharmacological properties. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

The compound has garnered attention due to its unique cycloheptane ring structure, which is relatively uncommon in pharmaceutical agents. Researchers have investigated its role as a building block for more complex molecules, leveraging its stability and potential for functionalization. Recent publications have detailed novel synthetic routes to produce Cycloheptanemethanol, α-(3-methylphenyl)- with higher yields and purity, addressing previous challenges in its large-scale production.

In terms of biological activity, preliminary studies suggest that Cycloheptanemethanol, α-(3-methylphenyl)- exhibits moderate binding affinity to certain G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery. Computational modeling and in vitro assays have been employed to elucidate its interaction mechanisms, providing a foundation for further optimization. These findings are particularly relevant for the development of new therapeutics for neurological and inflammatory disorders.

Furthermore, recent collaborations between academic and industrial researchers have expanded the scope of investigations into this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the derivatization of Cycloheptanemethanol, α-(3-methylphenyl)- to enhance its pharmacokinetic properties. The study demonstrated improved bioavailability and metabolic stability in animal models, paving the way for future preclinical trials.

Despite these advancements, challenges remain in fully understanding the compound's safety profile and off-target effects. Ongoing research is focused on addressing these gaps through comprehensive toxicological studies and structure-activity relationship (SAR) analyses. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), has been instrumental in these efforts.

In conclusion, Cycloheptanemethanol, α-(3-methylphenyl)- (CAS: 1443310-57-3) represents a promising candidate for further exploration in drug development. Its unique chemical structure and preliminary biological activity warrant continued investigation, with the potential to yield novel therapeutic agents. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.